Cas no 1361523-30-9 (3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361523-30-9
• MF: C₁₉H₉Cl₆NO₂
• MW: 495.998259305954
• CID: 4968387
• Update Time: 2025-06-10

3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C19H9Cl6NO2/c20-12-2-8(3-13(21)18(12)24)10-1-11(16(26-7-10)6-17(27)28)9-4-14(22)19(25)15(23)5-9/h1-5,7H,6H2,(H,27,28)
• InChI Key： IGPBOJFSGCFZCO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(=CN=C1CC(=O)O)C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• XLogP3: 7.4
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid

Comprehensive Overview of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361523-30-9)

3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361523-30-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trichlorophenyl and pyridine moieties, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, featuring multiple chlorine substituents, contributes to its stability and potential applications in various industrial and scientific domains.

The compound's CAS number 1361523-30-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in academic and commercial contexts. Recent studies have explored its role as a potential intermediate in the synthesis of advanced pharmaceutical agents and functional materials. Given the growing interest in sustainable chemistry and green synthesis, researchers are investigating eco-friendly methods to produce this compound, aligning with global trends toward reducing environmental impact.

One of the most frequently asked questions about 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid revolves around its synthetic pathways and reactivity. The compound's pyridine-acetic acid backbone allows for versatile chemical modifications, making it a valuable building block in organic synthesis. Additionally, its chlorinated aromatic rings enhance its lipophilicity, which is a desirable trait in the development of bioactive molecules. These attributes have led to its inclusion in studies targeting drug discovery and agrochemical innovation.

In the context of material science, 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid has shown promise in the design of high-performance polymers and coating materials. Its ability to impart thermal and chemical resistance makes it a candidate for applications in electronics and aerospace industries. Researchers are also examining its potential in catalysis, where its unique structure could facilitate novel reaction mechanisms.

The compound's safety profile and handling precautions are another area of interest for laboratory professionals. While not classified as a hazardous substance, proper storage and handling are essential to ensure its integrity and prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its purity, addressing the demand for quality control in research and production settings.

As the scientific community continues to explore the potential of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-acetic acid, its relevance in cutting-edge research remains undeniable. Whether in the development of new therapeutics or the advancement of functional materials, this compound exemplifies the intersection of innovation and practicality. Future studies are likely to uncover even more applications, solidifying its place in the ever-evolving landscape of chemical science.